Cas no 2418662-06-1 (2-3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-4-methyl-5-(methylamino)phenylacetic acid)

• Product Name: 2-3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-4-methyl-5-(methylamino)phenylacetic acid
• CAS No: 2418662-06-1
• MF: C₁₇H₂₆N₂O₄
• MW: 322.399344921112
• CID: 5677423
• PubChem ID: 165772970
• Update Time: 2025-07-09

2-3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-4-methyl-5-(methylamino)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26627736
• 2418662-06-1
• 2-[3-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-4-methyl-5-(methylamino)phenyl]acetic acid
• 2-3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-4-methyl-5-(methylamino)phenylacetic acid

• Inchi： 1S/C17H26N2O4/c1-11-13(9-19-10-16(22)23-17(2,3)4)6-12(8-15(20)21)7-14(11)18-5/h6-7,18-19H,8-10H2,1-5H3,(H,20,21)
• InChI Key： IBFCHURYCIVOAA-UHFFFAOYSA-N
• SMILES： O(C(CNCC1C=C(CC(=O)O)C=C(C=1C)NC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 322.18925731g/mol
• Monoisotopic Mass: 322.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 87.7Ų

Additional information on 2-3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-4-methyl-5-(methylamino)phenylacetic acid

2-3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-4-methyl-5-(methylamino)phenylacetic Acid: A Comprehensive Overview

2-3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-4-methyl-5-(methylamino)phenylacetic acid, also known by its CAS number NO2418662-06-1, is a complex organic compound with significant potential in the fields of pharmacology and biotechnology. This compound has garnered attention due to its unique structural features and promising applications in drug development. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a valuable tool in the pursuit of novel therapeutic agents.

The molecular structure of this compound is characterized by a phenylacetic acid backbone, which serves as a versatile platform for various functional groups. The presence of a tert-butoxy group introduces steric hindrance, potentially influencing the compound's bioavailability and stability. Additionally, the methylamino substituents at positions 4 and 5 on the phenyl ring suggest potential interactions with amino acid residues in target proteins, enhancing its binding affinity. These structural attributes make it an attractive candidate for targeted drug delivery systems and enzyme inhibitors.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of nucleophilic substitutions and oxidative coupling reactions. Researchers have optimized reaction conditions to achieve high yields and purities, ensuring its suitability for preclinical studies. The use of environmentally friendly solvents and catalysts has also made its synthesis more sustainable, aligning with current green chemistry initiatives.

In terms of biological activity, this compound has demonstrated potent inhibitory effects on key enzymes involved in inflammatory pathways. For instance, studies have shown that it can suppress the activity of cyclooxygenase-2 (COX-2), a critical enzyme in the production of pro-inflammatory prostaglandins. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and cardiovascular disorders.

Beyond its enzymatic inhibitory properties, this compound has also shown potential as a modulator of ion channels. Preclinical data indicate that it can selectively block voltage-gated sodium channels, which are implicated in neuropathic pain conditions. This dual functionality underscores its versatility as a lead compound for drug discovery programs targeting multiple therapeutic areas.

The integration of computational modeling techniques has further enhanced our understanding of this compound's pharmacokinetic properties. Molecular docking studies have revealed favorable binding interactions with drug transport proteins, suggesting efficient absorption and distribution profiles. Additionally, in silico toxicity predictions indicate low risk of hepatotoxicity, which is a significant advantage in early-stage drug development.

In conclusion, 2-3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-4-methyl-5-(methylamino)phenylacetic acid represents a cutting-edge advancement in organic chemistry with broad implications for medical research. Its unique structural features, combined with recent breakthroughs in synthetic methods and biological applications, position it as a key player in the development of next-generation therapeutics.